Cas no 58042-01-6 (Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]-)

• Product Name: Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]-
• CAS No: 58042-01-6
• MF: C₁₄H₁₁Cl₃O
• MW: 301.595541238785
• CID: 343283
• PubChem ID: 21481668
• Update Time: 2025-04-19

Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]-
• 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]benzene
• 58042-01-6
• 2,4-Dichloro-1-{[3-(chloromethyl)phenoxy]methyl}benzene
• AKOS005856251
• SCHEMBL11705156
• DTXSID00614489

• Inchi： 1S/C14H11Cl3O/c15-8-10-2-1-3-13(6-10)18-9-11-4-5-12(16)7-14(11)17/h1-7H,8-9H2
• InChI Key： JAJJNMWPHUWUHS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1=CC=CC(CCl)=C1)Cl

Computed Properties

• Exact Mass: 299.98773
• Monoisotopic Mass: 299.987548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23